![molecular formula C13H18N2O2S2 B3175343 N,N-diisopropyl-4-isothiocyanatobenzenesulfonamide CAS No. 956576-76-4](/img/structure/B3175343.png)
N,N-diisopropyl-4-isothiocyanatobenzenesulfonamide
Overview
Description
“N,N-diisopropyl-4-isothiocyanatobenzenesulfonamide” is a chemical compound used for proteomics research applications . It has a molecular formula of C13H18N2O2S2 and a molecular weight of 298.42 .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C13H18N2O2S2 . The exact structure can be found in chemical databases or literature .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 298.42 . More detailed physical and chemical properties can be found in chemical databases or literature .Scientific Research Applications
Synthesis and Evaluation in Antituberculosis Applications N,N-diisopropyl-4-isothiocyanatobenzenesulfonamide serves as a key precursor in the synthesis of novel thiourea derivatives bearing a benzenesulfonamide moiety. These derivatives exhibit promising activity against Mycobacterium tuberculosis. The study highlighted the synthesis of a series of N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides from this compound, with some compounds demonstrating high antimycobacterial activity, showcasing their potential as second-line antituberculosis pro-drugs. The structure-activity relationship analysis indicated that certain moieties attached to the core structure significantly enhance its potency against tuberculosis, with docking studies providing insights into the compounds' interactions with the bacterial target (Ghorab et al., 2017).
Chemical Space Mining and Synthesis Flexibility The compound's structural versatility is further exploited in the synthesis of various chemical entities, illustrating the broad applicability of this compound in medicinal chemistry and drug design. The chemical transformations leveraging this compound facilitate the creation of diverse privileged scaffolds, highlighting its role in enabling the exploration of chemical space for potential therapeutic applications. This capacity for generating a wide array of chemical structures underscores the compound's utility in the development of novel pharmaceutical agents (Fülöpová & Soural, 2015).
Role in Synthesis of Complex Molecules The compound's role extends to the synthesis of complex molecules, where it has been utilized as a reagent in various synthetic strategies. Its application in the N-alkylation of aminobenzenesulfonamides with alcohols exemplifies its utility in synthesizing amino-(N-alkyl)benzenesulfonamides. This process not only showcases the compound's reactivity but also its ability to facilitate the recognition and differentiation of amino groups in complex molecules, contributing to advancements in synthetic methodology and the development of new synthetic routes for potential therapeutic agents (Lu et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
4-isothiocyanato-N,N-di(propan-2-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2S2/c1-10(2)15(11(3)4)19(16,17)13-7-5-12(6-8-13)14-9-18/h5-8,10-11H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTLUOWYTEDQOLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)S(=O)(=O)C1=CC=C(C=C1)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701196635 | |
Record name | 4-Isothiocyanato-N,N-bis(1-methylethyl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701196635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
956576-76-4 | |
Record name | 4-Isothiocyanato-N,N-bis(1-methylethyl)benzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=956576-76-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Isothiocyanato-N,N-bis(1-methylethyl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701196635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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